7-(2-hydroxy-3-(2-isopropyl-5-methylphenoxy)propyl)-1,3-dimethyl-8-(pyrrolidin-1-yl)-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 7-[2-hydroxy-3-(5-methyl-2-propan-2-ylphenoxy)propyl]-1,3-dimethyl-8-pyrrolidin-1-ylpurine-2,6-dione
• InChI: InChI=1S/C24H33N5O4/c1-15(2)18-9-8-16(3)12-19(18)33-14-17(30)13-29-20-21(25-23(29)28-10-6-7-11-28)26(4)24(32)27(5)22(20)31/h8-9,12,15,17,30H,6-7,10-11,13-14H2,1-5H3
• InChI Key: IHGHIDXPNLVMBB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(C)C)OCC(CN2C3=C(N=C2N4CCCC4)N(C(=O)N(C3=O)C)C)O
• Molecular Formula: C24H33N5O4
• Molecular Weight: 455.5 g/mol

Description

7-(2-hydroxy-3-(2-isopropyl-5-methylphenoxy)propyl)-1,3-dimethyl-8-(pyrrolidin-1-yl)-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C24H33N5O4 and its molecular weight is 455.559. The purity is usually 95%.
BenchChem offers high-quality 7-(2-hydroxy-3-(2-isopropyl-5-methylphenoxy)propyl)-1,3-dimethyl-8-(pyrrolidin-1-yl)-1H-purine-2,6(3H,7H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-(2-hydroxy-3-(2-isopropyl-5-methylphenoxy)propyl)-1,3-dimethyl-8-(pyrrolidin-1-yl)-1H-purine-2,6(3H,7H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

One area of research focuses on the synthesis of related purine derivatives and their biological activities. For example, derivatives of purine-2,6-dione have been synthesized and tested for their cardiovascular activity, including antiarrhythmic and hypotensive effects. These studies suggest that modifications to the purine structure can lead to compounds with significant pharmacological properties, which may be relevant for developing new cardiovascular therapies (Chłoń-Rzepa et al., 2004).

Optical and Electronic Properties

Another research avenue involves the exploration of the electronic and optical properties of related compounds. For instance, novel conjugated polyelectrolytes with pyrrolopyrrole dione (DPP) units have been synthesized and applied as electron transport layers in polymer solar cells, showing improvements in power conversion efficiency. This demonstrates the potential of such molecules in optoelectronic applications, including solar energy conversion and light-emitting diodes (Hu et al., 2015).

Antioxidant and Anti-inflammatory Activities

Compounds structurally related to the specified molecule have been evaluated for their anti-inflammatory and antioxidant activities. For example, new succinic and maleic derivatives isolated from natural sources have shown significant anti-inflammatory effects in macrophage-mediated responses. This suggests potential applications in treating inflammatory diseases and as part of antioxidant therapies (Chien et al., 2008).

Drug Discovery and Pharmacological Evaluation

The synthesis and pharmacological evaluation of new derivatives containing pyrimido[2,1-f]purine-2,4-dione as 5-HT receptor ligands have been investigated. These compounds show promise as potential therapeutics for neuropsychiatric disorders due to their high affinity for serotonin receptors. This research underscores the therapeutic potential of purine derivatives in drug discovery, particularly for psychiatric and neurological conditions (Priego et al., 2002).